Cas no 73033-85-9 ( )

  structure
  structure
Product Name: 
CAS No:73033-85-9
MF:C19H29NO
MW:287.439665555954
CID:977746
PubChem ID:282908
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 10a,12a-dimethyl-2,3,4,4a,4b,5,6,9,10,10b,11,12-dodecahydro-1H-naphtho[2,1-f]quinolin-8-one
    • 17A-aza-D-homo-androst-4-en-3-one
    • DTXSID90300440
    • NSC-137010
    • NSC137010
    • 10a,12a-dimethyl-1,3,4,4a,4b,5,6,9,10,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]quinolin-8(2h)-one
    • 73033-85-9
    •  
    • Inchi: 1S/C19H29NO/c1-18-9-7-14(21)12-13(18)5-6-15-16(18)8-10-19(2)17(15)4-3-11-20-19/h12,15-17,20H,3-11H2,1-2H3
    • InChI Key: HYUTYRXYVVDGMI-UHFFFAOYSA-N
    • SMILES: O=C1C=C2CCC3C4CCCNC4(C)CCC3C2(C)CC1

Computed Properties

  • Exact Mass: 287.22500
  • Monoisotopic Mass: 287.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 419.7°C at 760 mmHg
  • Flash Point: 137.4°C
  • Refractive Index: 1.552
  • PSA: 29.10000
  • LogP: 4.18910
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